Cas no 61810-66-0 (3-Pentanone, 2-(4-quinolinyl)-)

3-Pentanone, 2-(4-quinolinyl)- structure
61810-66-0 structure
Product Name:3-Pentanone, 2-(4-quinolinyl)-
CAS No:61810-66-0
MF:C14H15NO
MW:213.275003671646
CID:1630062
Update Time:2024-09-12

3-Pentanone, 2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-(4-quinolinyl)-
    • Inchi: 1S/C14H15NO/c1-3-14(16)10(2)11-8-9-15-13-7-5-4-6-12(11)13/h4-10H,3H2,1-2H3
    • InChI Key: RFSBNKSAKDDCDA-UHFFFAOYSA-N
    • SMILES: CC(C1C2C(N=CC=1)=CC=CC=2)C(=O)CC

Computed Properties

  • Exact Mass: 213.11545

Experimental Properties

  • Density: 1.082±0.06 g/cm3(Predicted)
  • Boiling Point: 348.0±17.0 °C(Predicted)
  • PSA: 29.96
  • pka: 4.92±0.46(Predicted)
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